Cas no 1805561-53-8 (2,3-Bis(trifluoromethyl)-6-cyanoanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-6-cyanoanisole
• CAS No: 1805561-53-8
• MF: C₁₀H₅F₆NO
• MW: 269.143223524094
• CID: 4960499
• Update Time: 2025-08-05

2,3-Bis(trifluoromethyl)-6-cyanoanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-cyanoanisole

• Inchi： 1S/C10H5F6NO/c1-18-8-5(4-17)2-3-6(9(11,12)13)7(8)10(14,15)16/h2-3H,1H3
• InChI Key： NWLLDQGCKJKUNH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=CC=1C(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 3.4
• Topological Polar Surface Area: 33

Additional information on 2,3-Bis(trifluoromethyl)-6-cyanoanisole

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-6-cyanoanisole (CAS No. 1805561-53-8)

2,3-Bis(trifluoromethyl)-6-cyanoanisole (CAS No. 1805561-53-8) is a fluorinated aromatic compound with significant applications in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Its unique molecular structure, featuring trifluoromethyl groups and a cyano substituent, makes it a versatile building block in organic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in high-performance materials and drug discovery, aligning with current trends in sustainable chemistry and precision medicine.

The compound’s electron-withdrawing properties, attributed to the trifluoromethyl groups, enhance its reactivity in cross-coupling reactions, a topic frequently searched in AI-driven chemical synthesis platforms. Recent studies highlight its role in designing OLED materials and liquid crystals, addressing the growing demand for energy-efficient display technologies. Users often query "how to synthesize 2,3-Bis(trifluoromethyl)-6-cyanoanisole" or "applications of fluorinated anisoles," reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2,3-Bis(trifluoromethyl)-6-cyanoanisole is typically prepared via electrophilic aromatic substitution or palladium-catalyzed cyanation. Its stability under acidic conditions makes it suitable for multistep organic transformations, a feature highly valued in medicinal chemistry. The compound’s lipophilicity and metabolic resistance are also under investigation for bioactive molecule design, a hot topic in AI-based drug development forums.

Environmental and regulatory considerations are critical for compounds like 2,3-Bis(trifluoromethyl)-6-cyanoanisole. While not classified as hazardous, its persistence in the environment warrants studies on green chemistry alternatives—a frequent search term among sustainability-focused researchers. Analytical methods such as HPLC and GC-MS are commonly employed for its characterization, ensuring compliance with industrial safety standards.

In summary, 2,3-Bis(trifluoromethyl)-6-cyanoanisole (CAS No. 1805561-53-8) bridges multiple disciplines, from materials science to pharmaceutical R&D. Its synergy with computational chemistry tools and alignment with eco-friendly synthesis trends positions it as a compound of enduring scientific and industrial interest.